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Compound of Interest

2-(2-Bromo-6-
Compound Name:
fluorophenyl)acetonitrile

Cat. No.: B1374272

Chemical Identification and Physicochemical
Properties

Understanding the fundamental properties of a compound is the first step in ensuring its safe
handling. 2-(2-Bromo-6-fluorophenyl)acetonitrile is a halogenated aromatic nitrile.[1] While
exhaustive experimental data for this specific molecule is not publicly available, its key
identifiers and anticipated properties based on its structure are summarized below.

Property Value Source
CAS Number 936693-22-0 [1]
Molecular Formula CsHsBrFN [1]I2]
Molecular Weight 214.03 g/mol [1112]

Anticipated to be a solid or

liquid (Data from analogs like
Appearance o [3]

Bromoacetonitrile suggest a

liquid form)

2-8°C, Sealed in a dry
Storage Temperature ) [1]
environment
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Hazard Identification and GHS Classification
(Anticipated)

Based on the Globally Harmonized System (GHS) classifications of analogous compounds
such as Bromoacetonitrile and other bromophenylacetonitrile derivatives, 2-(2-Bromo-6-
fluorophenyl)acetonitrile is anticipated to be a hazardous substance.[4][5] The primary
hazards are associated with its acute toxicity via multiple routes of exposure and its potential
for severe irritation.

Signal Word: DANGER[4][6]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[4][5]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin[4][5]
o ) H330/H331: Fatal or Toxic if
Acute Toxicity, Inhalation Category 1/3 )
inhaled[4][5]
H314/H315: Causes severe
Skin Corrosion/Irritation Category 1B/ 2 skin burns and eye damage or
causes skin irritation[6][7]
H318/H319: Causes serious
Serious Eye Damage/Irritation Category 1/2 eye damage or serious eye
irritation[6][7]
Aquatic Hazard (Acute) Category 3 H402: Harmful to aquatic life[4]

Precautionary Statements (Selected):
e P260: Do not breathe dust/fume/gas/mist/vapors/spray.[4]
e P270: Do not eat, drink or smoke when using this product.[4][5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]
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e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
[41[5]

e P302 + P352: IF ON SKIN: Wash with plenty of water.[4]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[5]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[8]

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[5]

e P501: Dispose of contents/container to an approved waste disposal plant.[5]

Toxicological Profile and Exposure Routes

The toxicity of 2-(2-Bromo-6-fluorophenyl)acetonitrile is driven by its functional groups. The
nitrile group (-CN) can metabolize to release cyanide, leading to cellular hypoxia.[9] The
halogenated phenyl ring contributes to its irritant properties and potential for systemic toxicity.

« Inhalation: This is a critical route of exposure. Inhalation of vapors or aerosols can be fatal or
highly toxic, causing respiratory tract irritation, burning sensations, coughing, wheezing, and
potentially severe systemic effects like headache, nausea, and convulsions.[4][10][11]
Symptoms may be delayed.[12]

o Skin Contact: The compound is expected to be toxic upon skin contact and may cause
severe skin burns or irritation.[4][6][7] It can be absorbed through the skin, leading to
systemic toxicity similar to that of ingestion or inhalation.[11][12]

o Eye Contact: Direct contact will cause severe eye damage, potentially leading to blindness.
[7] It is also expected to be a lachrymator, a substance that causes tearing.[7][8]

 Ingestion: Ingestion is highly toxic and can be fatal.[4][5] It may cause burns to the
gastrointestinal tract.[13] Do NOT induce vomiting if ingested.[7][8]
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Exposure Control and Personal Protective
Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure personnel safety.[14] The causality for
each selection is based on preventing contact with a substance that is toxic via all primary
exposure routes.

Mandatory PPE for Handling

Engineering Controls
(Chemical Fume Hood)

Primary barrier

Respiratory Protection
(NIOSH-approved Respirator)

Prote¢ts mucous membranes

Eye & Face Protection
(Goggles & Face Shield)

Prevents direct contact

Hand Protection
(Chemical-Resistant Gloves)

Prevents skin abs

Specific Recommendations

Body Protection | Inner: Nitrile Gloves Use a full-face chemical cartridge respirator
(Lab Coat, Apron) Outer: Neoprene or PVC Gloves for organic vapors.

Click to download full resolution via product page

Caption: Recommended PPE workflow for handling 2-(2-Bromo-6-fluorophenyl)acetonitrile.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.wilhelmsen.com/product-catalogue/products/cleaning-equipment/cleaning-workwear/workwear/safe-chemical-handling-protection-ppe-kit/
https://www.benchchem.com/product/b1374272?utm_src=pdf-body-img
https://www.benchchem.com/product/b1374272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1374272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Detailed PPE Specifications:
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Protection Type

Specification

Rationale and Best
Practices

Engineering Controls

Always handle inside a

certified chemical fume hood.

To minimize inhalation

exposure, which is a primary
toxicity route. Ensure proper
airflow and sash height.[5][8]

Respiratory Protection

A NIOSH-approved full-face
chemical cartridge respirator
with organic vapor cartridges is

recommended.

Protects against inhalation of
toxic vapors and provides a
secondary layer of eye
protection.[10] A half-mask
respirator offers a lower level

of protection.[10]

Eye & Face Protection

Chemical safety goggles and a

face shield.

Goggles provide a seal against
splashes and vapors. A face
shield protects the entire face
from splashes.[7][15] Standard

safety glasses are insufficient.

Hand Protection

Double gloving with chemically
resistant gloves (e.g., inner

nitrile, outer neoprene or PVC).

Nitrile offers protection against
a range of chemicals but can
be susceptible to puncture. An
outer glove provides additional
resistance.[15] No single glove
material protects against all
chemicals; check
manufacturer's compatibility
data. Immediately replace any
glove that is torn or punctured.
[10]
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To prevent accidental skin
contact and absorption.[7][16]

] ] Ensure clothing is fully

) ) Chemical-resistant lab coat,
Skin & Body Protection buttoned. Remove
apron, and closed-toe shoes. ) )

contaminated clothing
immediately while under a

safety shower if necessary.[10]

Safe Handling and Storage Protocols

Handling:

Designate a specific area within the fume hood for handling this compound.

Avoid the generation of vapors or aerosols.[5]

Wash hands thoroughly after handling, even if gloves were worn.[4][7]

Do not eat, drink, or smoke in the laboratory area.[4][6]

Ensure an eyewash station and safety shower are readily accessible and tested.
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][7] The
recommended storage temperature is 2-8°C.[1]

» Store locked up, accessible only to authorized personnel.[5][7]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[7]

Emergency Procedures: A Self-Validating System

Preparedness is key to mitigating harm. All personnel must be familiar with these protocols
before beginning work.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://chemm.hhs.gov/ppe.htm
https://cameochemicals.noaa.gov/chemical/19887
https://www.sigmaaldrich.com/SG/en/sds/aldrich/242489?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/b19401?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/b19401?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAA17548&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/242489?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://www.bldpharm.com/products/936693-22-0.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/242489?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1374272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Spill Response

Evacuate Area, Don Full PPE Contain Spill with Collect Waste in

Ensure Ventilation Inert Absorbent Sealed Container Decontaminate Area

Spill Occurs

Accidental Exposure

Provide SDS
to Responders

Seek Immediate
Medical Attention

Flush Area
(15+ min)

Remove Victim
from Source

Exposure Event
(Skin/Eye/Inhalation)

Remove Contaminated
Clothing

Click to download full resolution via product page
Caption: Logical workflows for responding to exposure and spill emergencies.
Step-by-Step Emergency Protocols:
In Case of Skin Contact:

+ Immediately flush the affected skin with large amounts of water for at least 15 minutes,

preferably under a safety shower.[7][10]
o While flushing, remove all contaminated clothing and shoes.[10]
+ Seek immediate medical attention.[6][7]
In Case of Eye Contact:

» Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids apart to
ensure complete irrigation.[7]

» Remove contact lenses if present and easy to do so. Continue rinsing.[7]
o Seek immediate medical attention.[6][7]

In Case of Inhalation:
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* Move the person to fresh air immediately.[6][7]

« If breathing has stopped, give artificial respiration. Do not use the mouth-to-mouth method;
use a pocket mask with a one-way valve.[6][7][8]

o Seek immediate medical attention.[6][7]

In Case of Ingestion:

e Rinse mouth with water.[6][7]

e Do NOT induce vomiting.[7][8]

o Seek immediate medical attention. Call a poison control center.[6][7]

In Case of a Spill:

Evacuate all non-essential personnel from the area and ensure adequate ventilation.[6][8]
o Wear the full complement of PPE as described in Section 4.[6]

o Contain the spill by covering it with an inert, non-combustible absorbent material like sand,
silica gel, or universal binder.[6][7] Do not use combustible materials like sawdust.[7]

o Carefully collect the absorbed material into a suitable, sealed container for hazardous waste
disposal.[6][7]

o Clean the affected area thoroughly. Do not allow the chemical to enter drains.[4][9]
Disposal Considerations
Chemical waste must be handled as hazardous.

» All waste materials, including contaminated absorbents, gloves, and clothing, must be
collected in properly labeled, sealed containers.

» Disposal must be conducted through a licensed hazardous waste disposal company.[5][7]

¢ Do not dispose of this chemical into the environment, sewers, or waterways.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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